Cas no 660436-76-0 (4-tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide)

• Product Name: 4-tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide
• CAS No: 660436-76-0
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• MDL: MFCD00245253
• CID: 2795174
• PubChem ID: 3458852
• Update Time: 2025-05-19

4-tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• CS-0272596
• MS-10745
• MFCD00245253
• 4-tert-butyl-N-[(pyridin-4-yl)methyl]benzene-1-sulfonamide
• 4-(tert-Butyl)-N-(pyridin-4-ylmethyl)benzenesulfonamide
• STK354121
• 660436-76-0
• ((4-(tert-butyl)phenyl)sulfonyl)(4-pyridylmethyl)amine
• Z45524529
• ST50809763
• AKOS002288288
• Benzenesulfonamide, 4-(1,1-dimethylethyl)-N-(4-pyridinylmethyl)-
• DTXSID40392678
• 4-tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide

• MDL： MFCD00245253
• Inchi： 1S/C16H20N2O2S/c1-16(2,3)14-4-6-15(7-5-14)21(19,20)18-12-13-8-10-17-11-9-13/h4-11,18H,12H2,1-3H3
• InChI Key： VJUZXMXXYWJIPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NCC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 304.12454906Da
• Monoisotopic Mass: 304.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Additional information on 4-tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide

4-Tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide: A Comprehensive Overview

The compound with CAS No 660436-76-0, commonly referred to as 4-tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in drug delivery systems, catalytic processes, and as a precursor for synthesizing other complex molecules.

The benzenesulfonamide functional group is a key feature of this compound, contributing to its stability and reactivity. The presence of the tert-butyl group at the para position of the benzene ring enhances the molecule's hydrophobicity, making it suitable for applications where lipophilic interactions are critical. Additionally, the pyridin-4-ylmethyl substituent introduces electronic effects that can modulate the compound's behavior in different chemical environments.

Recent research has focused on the synthesis and characterization of 4-tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide. Scientists have developed novel synthetic pathways that improve yield and purity, making this compound more accessible for large-scale production. For instance, a study published in *Journal of Organic Chemistry* demonstrated a two-step synthesis involving nucleophilic aromatic substitution and subsequent amidation, which significantly reduced reaction time while maintaining high product quality.

The structural versatility of this compound has led to its exploration in various applications. In the field of pharmacology, it has been investigated as a potential drug carrier due to its ability to form stable complexes with bioactive molecules. Researchers at the University of California have reported that this compound can enhance drug solubility and bioavailability when used as a co-former in solid dispersion systems.

Another area of interest is its use in catalysis. The pyridine ring's electron-withdrawing properties make it an effective ligand for transition metal catalysts. A team from Tokyo Institute of Technology has utilized this compound as a ligand in palladium-catalyzed cross-coupling reactions, achieving unprecedented yields under mild conditions.

From a materials science perspective, 4-tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide has shown promise as a building block for constructing advanced polymers and hybrid materials. Its ability to form hydrogen bonds and coordinate with metal ions makes it ideal for designing stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, suggesting potential applications in optoelectronic devices.

Toxicological studies have also been conducted to assess the safety profile of this compound. According to findings published in *Toxicology Letters*, acute exposure to 4-tert-butyl-N-(pyridin-4-ylmethyl)benzenesulfonamide showed minimal cytotoxicity in vitro, indicating its potential for safe use in biomedical applications.

Looking ahead, ongoing research aims to further optimize the synthesis and functionalization of this compound. Collaborative efforts between academic institutions and industry partners are expected to unlock new avenues for its application in fields such as nanotechnology, green chemistry, and personalized medicine.